2-{[4-ethyl-5-({[(4-isopropylphenoxy)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

• Molecular Formula: C24H28FN5O3S
• Molecular Weight: 485.6 g/mol
• IUPAC Name: N-[[4-ethyl-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C24H28FN5O3S/c1-4-30-21(13-26-22(31)14-33-20-11-5-17(6-12-20)16(2)3)28-29-24(30)34-15-23(32)27-19-9-7-18(25)8-10-19/h5-12,16H,4,13-15H2,1-3H3,(H,26,31)(H,27,32)
• InChI Key: BXSFJQWVBAZTMC-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)F)CNC(=O)COC3=CC=C(C=C3)C(C)C

Description

2-{[4-ethyl-5-({[(4-isopropylphenoxy)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is a chemical compound that has shown promising results in scientific research. It is a triazole derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 2-{[4-ethyl-5-({[(4-isopropylphenoxy)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects
2-{[4-ethyl-5-({[(4-isopropylphenoxy)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It has also been shown to reduce oxidative stress and inflammation, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-ethyl-5-({[(4-isopropylphenoxy)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide in lab experiments is its potential use in cancer treatment and the treatment of other diseases. However, its mechanism of action is not fully understood, which may limit its use in certain experiments. Additionally, further research is needed to fully understand its potential side effects and toxicity.

Future Directions

For research on 2-{[4-ethyl-5-({[(4-isopropylphenoxy)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide include further investigation into its mechanism of action, potential side effects, and toxicity. Additionally, it may be beneficial to investigate its use in combination with other drugs for the treatment of cancer and other diseases. Further research may also be needed to determine its potential use in other areas of scientific research.

Synthesis Methods

The synthesis of 2-{[4-ethyl-5-({[(4-isopropylphenoxy)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide involves the reaction of 4-isopropylphenylhydrazine with ethyl 4-chloroacetoacetate to form 4-isopropylphenylhydrazine-1-carboxylate. The resulting compound is then reacted with 4-fluoroaniline and sodium sulfide to form the desired product.

Scientific Research Applications

2-{[4-ethyl-5-({[(4-isopropylphenoxy)acetyl]amino}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide has been extensively studied for its potential applications in scientific research. It has been shown to have anticancer properties and has been investigated for its use in cancer treatment. It has also been studied for its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease.